N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide]

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-[[2-(4-methoxyphenyl)acetyl]amino]cyclohexyl]acetamide
• InChI: InChI=1S/C24H30N2O4/c1-29-19-11-7-17(8-12-19)15-23(27)25-21-5-3-4-6-22(21)26-24(28)16-18-9-13-20(30-2)14-10-18/h7-14,21-22H,3-6,15-16H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key: CPWYVKYUMGGRNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2CCCCC2NC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C24H30N2O4
• Molecular Weight: 410.5 g/mol

Description

N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide], also known as CMA, is a synthetic compound that has shown potential as a pharmacological tool in scientific research. CMA belongs to the class of compounds known as bisamides, which have been shown to have a range of biological activities.

Mechanism of Action

N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] is believed to exert its biological effects through modulation of the endocannabinoid system. Specifically, N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] has been shown to inhibit the activity of fatty acid amide hydrolase (FAAH), an enzyme that degrades endocannabinoids such as anandamide. By inhibiting FAAH, N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] increases the levels of endocannabinoids in the body, which can lead to a range of physiological effects.
Biochemical and Physiological Effects
N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] has been shown to have a range of biochemical and physiological effects. In animal studies, N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] has been shown to reduce pain and inflammation. It has also been shown to have anxiolytic and anticonvulsant effects. In addition, N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] has been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] in lab experiments is its specificity for FAAH inhibition. This allows researchers to investigate the role of the endocannabinoid system in various biological processes. However, one limitation of N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] is its relatively low potency compared to other FAAH inhibitors. This can limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide]. One area of interest is the potential use of N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] as a therapeutic agent for pain and inflammation. Another area of interest is the investigation of the neuroprotective effects of N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] in animal models of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanisms of action of N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] and its potential as a pharmacological tool in scientific research.
Conclusion
In conclusion, N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] is a synthetic compound that has shown potential as a pharmacological tool in scientific research. Its specificity for FAAH inhibition allows researchers to investigate the role of the endocannabinoid system in various biological processes. While there are advantages and limitations to using N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] in lab experiments, its potential as a therapeutic agent for pain and inflammation and its neuroprotective effects in animal models of neurodegenerative diseases make it an area of interest for future research.

Scientific Research Applications

N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] has been shown to have a range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have potential as an anticonvulsant and anxiolytic agent. N,N'-1,2-cyclohexanediylbis[2-(4-methoxyphenyl)acetamide] has been used in scientific research to study the role of the endocannabinoid system in pain modulation and inflammation. It has also been used to investigate the mechanisms of action of other pharmacological agents.